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For researchers, scientists, and drug development professionals, securing timely approval from

an Institutional Animal Care and Use Committee (IACUC) is a critical step in the research

timeline. While the foundational principles of animal welfare are federally mandated, the

specific operational requirements, review timelines, and training mandates can vary

significantly from one institution to another. This guide provides a comparative overview of

IACUC requirements across several U.S. universities to help researchers better prepare for the

protocol submission and review process.

The Protocol Review Gauntlet: A Timeline
Comparison
The time from protocol submission to final approval is a primary concern for investigators. This

process is influenced by several factors, including the complexity of the proposed procedures,

the completeness of the submission, and the specific review process at each institution. Most

universities employ a multi-stage review process that often begins with a pre-review by IACUC

staff or a veterinarian to ensure the protocol is complete before it is sent to the full committee or

designated reviewers.[1][2][3]

A full committee review (FCR) is typically required for protocols involving significant

procedures, while minor changes can often be handled more expeditiously through a

designated member review (DMR).[2][4] Some institutions, like Florida State University, have

established specific timeline goals for different types of reviews.[5] For instance, FSU aims for

a turnaround of less than 37 days for a full committee protocol review and less than 13 days for
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a designated member review of an amendment.[5] The University of Washington reports

median approval times of 58 workdays for new protocols and 23 workdays for amendments.[6]

Researchers at the University of Illinois at Urbana-Champaign can expect a new protocol

review to take approximately 28 days.[1] In contrast, the typical turnaround time from

submission to approval at the University of Connecticut is 6-8 weeks.[7]

It is a common requirement for protocols to undergo a complete de novo review every three

years.[8]

University/Entity
New Protocol
Review Timeline
(Full Committee)

Amendment
Review Timeline
(Designated
Member)

Pre-Review/Grace
Period

Florida State

University
Goal: < 37 days[5] Goal: < 13 days[5] Not specified

University of

Washington

Median: 58

workdays[6]

Median: 23

workdays[6]

Pre-review: avg. 4-5

weeks for new

protocols

University of Illinois at

Urbana-Champaign
~28 days[1]

Minor amendments:

~2 days; Significant

amendments: ~26

days

Pre-review: ~2 days[1]

University of

Connecticut
6-8 weeks[7] Not specified

Pre-review: 3-4 weeks

recommended

Penn State University Not specified Not specified
Grace Period: ~10

calendar days[2]

University of Texas

Medical Branch

Meets twice a

month[9]
Not specified Not specified
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The journey of an IACUC protocol from submission to approval follows a structured, multi-step

process. Understanding this workflow is essential for researchers to anticipate requirements

and respond to committee feedback efficiently. The following diagram illustrates a generalized

workflow based on common practices across various universities.
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A generalized workflow for IACUC protocol submission and review.

Mandatory Training for Research Personnel
A cornerstone of all university IACUC requirements is the mandate for adequate training for all

personnel involved in animal care and use. While specific requirements vary, a common

element is the completion of online courses offered through the Collaborative Institutional

Training Initiative (CITI) Program.
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The "Working with the IACUC" course is a foundational requirement at many institutions for all

personnel listed on a protocol.[10][11] This is often supplemented by species-specific training

modules relevant to the animals being studied.[11] For instance, the University of Connecticut

offers a wide array of species-specific CITI modules, including those for various rodents,

rabbits, cats, dogs, and swine.[12]

The frequency of required retraining can differ. For example, at the University of Connecticut,

faculty Principal Investigators must undergo retraining every three years, while all other animal

users must complete it annually.[12] DePaul University requires all personnel to complete

continuing education every three years.[13] Florida International University also utilizes CITI for

its animal care and use certification.[14]

Beyond online modules, institutions invariably require hands-on training for specific procedures

to ensure competency. The responsibility for ensuring that all personnel are qualified to perform

their designated tasks ultimately rests with the Principal Investigator.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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